2-(2-((4-bromobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide

• IUPAC Name: 2-[2-[(4-bromophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C13H14BrN3O2S/c14-10-3-1-9(2-4-10)8-20-13-16-5-11(7-18)17(13)6-12(15)19/h1-5,18H,6-8H2,(H2,15,19)
• InChI Key: CYSKCKIWERNTBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC=C(N2CC(=O)N)CO)Br
• Molecular Formula: C13H14BrN3O2S
• Molecular Weight: 356.24 g/mol
• CAS No.: 921503-44-8

Description

2-(2-((4-bromobenzyl)thio)-5-(hydroxymethyl)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C13H14BrN3O2S and its molecular weight is 356.24. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Molecular Interactions

Imidazole derivatives, such as those mentioned, are known for their structural diversity and potential in forming complex molecules. For instance, the study of the conformation of N-benzyl-2-(2-nitroimidazol-1-yl)acetamide reveals insights into the relative orientations of planar fragments within the molecule. This kind of structural analysis is crucial for understanding molecular interactions, which can be enhanced by networks of strong intermolecular hydrogen bonds (Soares-Sobrinho et al., 2018).

Coordination Complexes and Antioxidant Activity

Research on coordination complexes, particularly those involving imidazole and acetamide derivatives, highlights their potential in creating supramolecular architectures. These complexes can exhibit significant antioxidant activity, an essential property for applications ranging from material science to pharmacology (Chkirate et al., 2019). The ability to construct such complexes opens avenues for developing new materials with specific functional properties.

Catalytic Performance in Organic Synthesis

The catalytic activities of compounds incorporating imidazole and acetamide functionalities are of significant interest. For example, a novel mixed-ligand Cu(II) Schiff base complex was investigated for its catalytic performance in synthesizing 2-amino-4H-pyrans and tetrahydro-4H-chromenes, showcasing the compound's utility in facilitating organic synthesis (Ebrahimipour et al., 2018).